Cas no 61841-55-2 (Benzene, 1,1'-thiobis[3,4-dimethyl-)

• Product Name: Benzene, 1,1'-thiobis[3,4-dimethyl-
• CAS No: 61841-55-2
• MF: C₁₆H₁₈S
• MW: 242.379123210907
• CID: 464859
• PubChem ID: 22943208
• Update Time: 2025-04-19

Benzene, 1,1'-thiobis[3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)sulfanyl-1,2-dimethylbenzene
• SCHEMBL47860
• 61841-55-2
• DTXSID10629145
• 1,1'-Sulfanediylbis(3,4-dimethylbenzene)
• Benzene, 1,1'-thiobis[3,4-dimethyl-

• Inchi： 1S/C16H18S/c1-11-5-7-15(9-13(11)3)17-16-8-6-12(2)14(4)10-16/h5-10H,1-4H3
• InChI Key： ACTBYOUAONWCGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 242.11304
• Monoisotopic Mass: 242.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0